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Compound of Interest

Compound Name:
(2R,3R)-3-HYDROXY-D-

ISOVALINE

Cat. No.: B115035 Get Quote

CAS Number: 152786-28-2

This technical guide addresses the chemical compound (2R,3R)-3-HYDROXY-D-ISOVALINE.

Despite its defined chemical structure and assigned CAS number, publicly available in-depth

technical data, including detailed experimental protocols, specific biological activities, and

established signaling pathways, is notably scarce. This document summarizes the available

information and provides a general context for researchers, scientists, and drug development

professionals interested in this specific stereoisomer of 3-hydroxyisovaline.

Physicochemical Properties
Specific experimentally determined physicochemical properties for (2R,3R)-3-HYDROXY-D-
ISOVALINE are not readily available in the reviewed literature. However, predicted data for a

related stereoisomer, (2S,3R)-3-HYDROXY-L-ISOVALINE, can offer some insight into the

general characteristics of this class of compounds. It is crucial to note that these are predictions

for a different molecule and should be treated with caution.
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Property
Predicted Value for (2S,3R)-3-HYDROXY-
L-ISOVALINE

Molecular Formula C5H11NO3

Molar Mass 133.15 g/mol

Boiling Point 317.3 ± 32.0 °C

Density 1.240 ± 0.06 g/cm³

pKa 2.23 ± 0.14

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for (2R,3R)-3-HYDROXY-D-
ISOVALINE are not described in the accessible literature. The synthesis of specific

stereoisomers of amino acids typically involves asymmetric synthesis or chiral resolution

techniques. Researchers aiming to synthesize this compound may need to develop a novel

synthetic route or adapt existing methods for similar hydroxy amino acids.

Due to the lack of specific experimental protocols for this compound, a generalized workflow for

the analysis of amino acid stereoisomers is presented below. This serves as a conceptual

guide for researchers who may be working with this or related compounds.
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Figure 1. A generalized experimental workflow for the synthesis and analysis of a novel amino

acid stereoisomer.

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or the signaling pathways associated with (2R,3R)-3-HYDROXY-D-ISOVALINE.

Research on the broader class of non-proteinogenic amino acids, including isovaline, suggests

potential roles in neuroscience and as building blocks in peptide synthesis. However, the

specific effects of the (2R,3R) stereochemistry remain uninvestigated.

Given the lack of data, any exploration of the biological role of this compound would require de

novo screening and investigation. A hypothetical workflow for such an investigation is outlined

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b115035?utm_src=pdf-body-img
https://www.benchchem.com/product/b115035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(2R,3R)-3-HYDROXY-D-ISOVALINE

Target Cell Lines

Phenotypic Screening
(e.g., Proliferation, Differentiation)

Target Identification
(e.g., Affinity Chromatography, Omics)

Identified Phenotype

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Identified Target(s)

In vivo Model Validation

Validated Pathway

Click to download full resolution via product page

Figure 2. A conceptual workflow for investigating the biological activity and signaling pathways

of a novel compound.

Conclusion
(2R,3R)-3-HYDROXY-D-ISOVALINE is a chemically defined entity with a registered CAS

number. However, a comprehensive review of publicly accessible scientific databases and

literature reveals a significant gap in our knowledge regarding its synthesis, physicochemical

properties, and biological function. The information presented here is intended to provide a

starting point for researchers and highlights the need for foundational research to characterize
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this specific stereoisomer. Future studies would be necessary to elucidate its properties and

potential applications in drug discovery and development.

To cite this document: BenchChem. [(2R,3R)-3-HYDROXY-D-ISOVALINE: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115035#2r-3r-3-hydroxy-d-isovaline-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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